Cas no 501127-37-3 (2-(prop-2-yn-1-yl)naphthalene)

• Product Name: 2-(prop-2-yn-1-yl)naphthalene
• CAS No: 501127-37-3
• MF: C₁₃H₁₀
• MW: 166.218503475189
• CID: 1558549
• PubChem ID: 17968182
• Update Time: 2025-11-02

2-(prop-2-yn-1-yl)naphthalene Chemical and Physical Properties

Names and Identifiers

• 2-(2-propyn-1-yl)naphthalene
• ACMC-20mtpa
• 2-(prop-2-yn-1-yl)naphthalene
• prop-2-ynylmalononitrile
• Propanedinitrile, 2-propynyl-
• 2-propargylmalononitrile
• propargylmalononitrile
• 2-Cyanopent-4-ynenitrile
• CTK0C1215
• 2-(prop-2-yn-1-yl)propanedinitrile
• 2-(prop-2-ynyl)naphthalene
• 3-(2-naphthyl)-1-propyne
• 2-(prop-2-ynyl)malononitrile
• ACMC-20mtpa; 2-(prop-2-yn-1-yl)naphthalene; prop-2-ynylmalononitrile; Propanedinitrile, 2-propynyl-; 2-propargylmalononitrile; propargylmalononitrile; 2-Cyanopent-4-ynenitrile; CTK0C1215; 2-(prop-2-yn-1-yl)propanedinitrile; 2-(prop-2-ynyl)naphthalene; 3-(2-naphthyl)-1-propyne; 2-(prop-2-ynyl)malononitrile;
• 2-Prop-2-ynyl-naphthalene
• QAECTWRJMQMUGK-UHFFFAOYSA-N
• 501127-37-3
• EN300-1833930
• 2-prop-2-ynylnaphthalene
• AKOS040765933

• Inchi： 1S/C13H10/c1-2-5-11-8-9-12-6-3-4-7-13(12)10-11/h1,3-4,6-10H,5H2
• InChI Key： QAECTWRJMQMUGK-UHFFFAOYSA-N
• SMILES： C12C=CC=CC=1C=CC(CC#C)=C2

Computed Properties

• Exact Mass: 166.0783
• Monoisotopic Mass: 166.078250319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-(prop-2-yn-1-yl)naphthalene

Exploring the Properties and Applications of 2-(Prop-2-yn-1-yl)naphthalene (CAS No. 501127-37-3)

2-(Prop-2-yn-1-yl)naphthalene (CAS No. 501127-37-3) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This naphthalene derivative, characterized by the presence of a propargyl group (prop-2-yn-1-yl), offers a versatile platform for chemical synthesis and material science innovations. Researchers and industry professionals are increasingly exploring its role in advanced material development, pharmaceutical intermediates, and organic electronics.

The compound's molecular structure combines the aromatic stability of naphthalene with the reactive alkyne functionality of the propargyl group, making it an attractive building block for click chemistry applications. This dual functionality allows for diverse chemical modifications, enabling the creation of complex molecular architectures. Recent studies have highlighted its potential in polymer chemistry, where it serves as a key monomer for developing high-performance materials with enhanced thermal and mechanical properties.

In the context of current research trends, 2-(prop-2-yn-1-yl)naphthalene has emerged as a subject of interest for sustainable chemistry initiatives. With growing concerns about environmental impact, scientists are investigating its use in green synthesis processes and bio-based materials. The compound's ability to participate in catalyst-free reactions under mild conditions aligns well with the principles of atom economy and reduced waste generation, addressing key questions frequently searched by professionals in the field.

From an industrial perspective, the demand for specialty chemicals like 501127-37-3 has risen significantly, particularly in the electronic materials sector. Its potential applications in organic light-emitting diodes (OLEDs) and semiconductor materials have sparked numerous patent filings and research publications. The compound's π-conjugated system and electron-rich nature make it particularly valuable for developing next-generation display technologies, a topic that consistently ranks high in academic and industrial search queries.

Quality control and analytical characterization of 2-(prop-2-yn-1-yl)naphthalene remain crucial aspects for potential users. Advanced techniques such as HPLC analysis, mass spectrometry, and NMR spectroscopy are typically employed to ensure purity and verify structural integrity. These analytical considerations frequently appear in technical discussions and search patterns among quality assurance professionals and research chemists working with this compound.

The safety profile and handling requirements of CAS 501127-37-3 are another area of frequent inquiry. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed when working with this chemical. Storage recommendations typically emphasize protection from moisture and prolonged exposure to light, with many users searching for optimal storage conditions and shelf life information.

Looking toward future applications, researchers are investigating the potential of 2-(prop-2-yn-1-yl)naphthalene in energy storage systems and catalytic processes. Its molecular structure shows promise for developing redox-active materials in battery technologies, a hot topic in materials science circles. Additionally, its role as a ligand in transition metal catalysis continues to be explored, with particular interest in asymmetric synthesis applications.

For synthetic chemists, the preparation methods of 501127-37-3 remain a point of technical discussion. Common synthetic routes often involve Sonogashira coupling or nucleophilic substitution reactions, with researchers continuously optimizing these processes for better yield improvement and reaction efficiency. These technical details frequently appear in search queries from professionals seeking to synthesize or work with this compound.

In the pharmaceutical sector, while 2-(prop-2-yn-1-yl)naphthalene itself is not a drug substance, its potential as a pharmacophore building block has attracted attention. Medicinal chemists are interested in its incorporation into drug discovery programs, particularly for developing targeted therapies. The compound's ability to serve as a scaffold for structure-activity relationship studies makes it valuable for lead compound optimization.

The commercial availability and supply chain aspects of CAS 501127-37-3 also generate significant online search activity. Potential buyers often seek information about technical specifications, bulk quantities, and custom synthesis options. Suppliers typically provide detailed certificates of analysis and material safety data information to meet the needs of diverse industrial and academic users.

As research continues to uncover new applications for 2-(prop-2-yn-1-yl)naphthalene, its importance in specialized chemical markets is expected to grow. The compound represents an excellent example of how molecular design can lead to materials with tailored properties for specific applications. For researchers and industry professionals staying abreast of emerging chemical technologies, understanding the capabilities and potential of this naphthalene derivative remains crucial.